Cas no 1779747-00-0 (2-3-(propan-2-yl)phenylethane-1-sulfonyl chloride)

2-3-(Propan-2-yl)phenylethane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity as a sulfonating agent, enabling efficient introduction of sulfonyl groups into target molecules. The isopropyl-substituted phenyl ring enhances steric and electronic properties, making it useful in the preparation of sulfonamides, sulfonate esters, and other functionalized compounds. The compound is particularly valuable in pharmaceutical and agrochemical research, where precise sulfonylation is required. Its stability under controlled conditions ensures reliable handling in synthetic workflows. Proper storage in anhydrous environments is recommended to maintain reactivity.

2-3-(propan-2-yl)phenylethane-1-sulfonyl chloride structure

1779747-00-0 structure

Product Name:2-3-(propan-2-yl)phenylethane-1-sulfonyl chloride

CAS No:1779747-00-0

MF:C₁₁H₁₅ClO₂S

MW:246.753601312637

CID:5806439

PubChem ID:84705921

Update Time:2025-11-01

2-3-(propan-2-yl)phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-3-(propan-2-yl)phenylethane-1-sulfonyl chloride
- 1779747-00-0
- 2-[3-(propan-2-yl)phenyl]ethane-1-sulfonyl chloride
- EN300-1990137
- Inchi： 1S/C11H15ClO2S/c1-9(2)11-5-3-4-10(8-11)6-7-15(12,13)14/h3-5,8-9H,6-7H2,1-2H3
- InChI Key： DOUBGYSVDQCGDK-UHFFFAOYSA-N
- SMILES： ClS(CCC1=CC=CC(=C1)C(C)C)(=O)=O

Computed Properties

Exact Mass: 246.0481286g/mol
Monoisotopic Mass: 246.0481286g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 42.5Å²

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Enamine	EN300-1990137-0.05g	2-[3-(propan-2-yl)phenyl]ethane-1-sulfonyl chloride	1779747-00-0	0.05g	$959.0	2023-09-16
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Enamine	EN300-1990137-10.0g	2-[3-(propan-2-yl)phenyl]ethane-1-sulfonyl chloride	1779747-00-0	10g	$4914.0	2023-06-03
Enamine	EN300-1990137-1g	2-[3-(propan-2-yl)phenyl]ethane-1-sulfonyl chloride	1779747-00-0	1g	$1142.0	2023-09-16
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